Cas no 1555803-31-0 (1-2-(pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole)

1-2-(Pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole is a heterocyclic compound featuring a triazole core linked to a pyrrolidine moiety via an ethyl spacer. This structure imparts unique reactivity and binding properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The triazole ring offers stability and hydrogen-bonding capabilities, while the pyrrolidine group enhances conformational flexibility and potential bioactivity. Its bifunctional nature allows for further derivatization, enabling applications in drug discovery, particularly for targeting enzymes or receptors. The compound's balanced lipophilicity and polarity contribute to favorable pharmacokinetic properties in medicinal chemistry research. Its synthetic versatility supports the development of novel bioactive molecules with potential therapeutic or agrochemical utility.

1-2-(pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole structure

1555803-31-0 structure

Product Name:1-2-(pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole

CAS No:1555803-31-0

MF:C₈H₁₄N₄

MW:166.223560810089

CID:6377658

PubChem ID:84021372

Update Time:2025-10-29

1-2-(pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 1-2-(pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole
- 1-[2-(pyrrolidin-2-yl)ethyl]-1h-1,2,4-triazole
- 1555803-31-0
- EN300-1842087
- Inchi： 1S/C8H14N4/c1-2-8(10-4-1)3-5-12-7-9-6-11-12/h6-8,10H,1-5H2
- InChI Key： JNMIXSCVZLDCDQ-UHFFFAOYSA-N
- SMILES： N1CCCC1CCN1C=NC=N1

Computed Properties

Exact Mass: 166.121846464g/mol
Monoisotopic Mass: 166.121846464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 42.7Å²

1-2-(pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1842087-0.05g	1-[2-(pyrrolidin-2-yl)ethyl]-1H-1,2,4-triazole	1555803-31-0	0.05g	$707.0	2023-09-19
Enamine	EN300-1842087-0.1g	1-[2-(pyrrolidin-2-yl)ethyl]-1H-1,2,4-triazole	1555803-31-0	0.1g	$741.0	2023-09-19
Enamine	EN300-1842087-0.25g	1-[2-(pyrrolidin-2-yl)ethyl]-1H-1,2,4-triazole	1555803-31-0	0.25g	$774.0	2023-09-19
Enamine	EN300-1842087-0.5g	1-[2-(pyrrolidin-2-yl)ethyl]-1H-1,2,4-triazole	1555803-31-0	0.5g	$809.0	2023-09-19
Enamine	EN300-1842087-1.0g	1-[2-(pyrrolidin-2-yl)ethyl]-1H-1,2,4-triazole	1555803-31-0	1g	$928.0	2023-05-26
Enamine	EN300-1842087-2.5g	1-[2-(pyrrolidin-2-yl)ethyl]-1H-1,2,4-triazole	1555803-31-0	2.5g	$1650.0	2023-09-19
Enamine	EN300-1842087-5.0g	1-[2-(pyrrolidin-2-yl)ethyl]-1H-1,2,4-triazole	1555803-31-0	5g	$2692.0	2023-05-26
Enamine	EN300-1842087-10.0g	1-[2-(pyrrolidin-2-yl)ethyl]-1H-1,2,4-triazole	1555803-31-0	10g	$3992.0	2023-05-26
Enamine	EN300-1842087-1g	1-[2-(pyrrolidin-2-yl)ethyl]-1H-1,2,4-triazole	1555803-31-0	1g	$842.0	2023-09-19
Enamine	EN300-1842087-5g	1-[2-(pyrrolidin-2-yl)ethyl]-1H-1,2,4-triazole	1555803-31-0	5g	$2443.0	2023-09-19

1-2-(pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole Related Literature

1. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
2. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
3. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
4. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
5. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544

Additional information on 1-2-(pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole

Research Brief on 1-2-(pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole (CAS: 1555803-31-0): Recent Advances and Applications

The compound 1-2-(pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole (CAS: 1555803-31-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the versatility of 1-2-(pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole as a scaffold for designing novel bioactive compounds. Its structural framework, combining a pyrrolidine moiety with a 1,2,4-triazole ring, offers opportunities for diverse chemical modifications, enabling the development of compounds with tailored pharmacological properties. Researchers have explored its potential as a key intermediate in the synthesis of kinase inhibitors, antimicrobial agents, and central nervous system (CNS) modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-2-(pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole exhibit potent inhibitory activity against specific protein kinases involved in cancer progression. The compound's ability to form hydrogen bonds and hydrophobic interactions with target proteins makes it particularly valuable for structure-based drug design. Molecular docking simulations have revealed favorable binding affinities with several oncogenic targets, suggesting its potential as a lead compound for anticancer drug development.

In the realm of antimicrobial research, recent investigations have shown that 1-2-(pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole derivatives possess significant activity against drug-resistant bacterial strains. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis and interference with essential metabolic pathways. These findings, published in Antimicrobial Agents and Chemotherapy, highlight its potential as a scaffold for developing new antibiotics to address the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 1-2-(pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole and its derivatives. A 2024 paper in Organic Process Research & Development described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new methodology employs green chemistry principles, including catalyst recycling and solvent minimization, making the production process more sustainable for potential industrial-scale applications.

Looking forward, researchers are exploring the application of 1-2-(pyrrolidin-2-yl)ethyl-1H-1,2,4-triazole in targeted drug delivery systems. Its chemical structure allows for facile conjugation with various drug molecules and nanoparticles, enabling the development of smart therapeutics with improved bioavailability and tissue specificity. Ongoing preclinical studies suggest promising results in animal models, though further investigation is needed to fully characterize its pharmacokinetic and safety profiles.